Cas no 25699-89-2 (4-(1H-1,2,4-Triazol-1-yl)benzonitrile)

4-(1H-1,2,4-Triazol-1-yl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core substituted with a 1,2,4-triazole moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The triazole group enhances reactivity, enabling efficient participation in nucleophilic substitution and metal-catalyzed coupling reactions. Its benzonitrile component contributes to stability and solubility in organic solvents, facilitating further functionalization. The compound’s well-defined molecular architecture makes it valuable for designing biologically active molecules, including antifungal and kinase inhibitor agents. High purity and consistent performance underscore its utility in research and industrial settings.
4-(1H-1,2,4-Triazol-1-yl)benzonitrile structure
25699-89-2 structure
Product Name:4-(1H-1,2,4-Triazol-1-yl)benzonitrile
CAS No:25699-89-2
MF:C9H6N4
MW:170.170740604401
MDL:MFCD07368643
CID:1039937
PubChem ID:10313298
Update Time:2025-10-29

4-(1H-1,2,4-Triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-1,2,4-Triazol-1-yl)benzonitrile
    • 4-(1,2,4-triazol-1-yl)benzonitrile
    • 1-(4-cyanophenyl)-1,2,4-triazole
    • 1-p-Cyanophenyl-1,2,4-triazol
    • 4-(4-cyanophenyl)-1,2,4-triazole
    • 4-[1,2,4]triazol-1-yl-benzonitrile
    • AK-80848
    • ANW-68018
    • CTK8C2211
    • KB-237099
    • SureCN2270763
    • AS-40404
    • CS-0143620
    • Benzonitrile, 4-(1H-1,2,4-triazol-1-yl)-
    • DTXSID90437982
    • AKOS000222273
    • F8887-2126
    • DB-331492
    • SCHEMBL2270763
    • MFCD07368643
    • GVHXOBQEQQQJEC-UHFFFAOYSA-N
    • 25699-89-2
    • MDL： MFCD07368643
    • Inchi： 1S/C9H6N4/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13/h1-4,6-7H
    • InChI Key： GVHXOBQEQQQJEC-UHFFFAOYSA-N
    • SMILES： N1(C=NC=N1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 170.059246208g/mol
  • Monoisotopic Mass: 170.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.5Ų

4-(1H-1,2,4-Triazol-1-yl)benzonitrile Pricemore >>

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4-(1H-1,2,4-Triazol-1-yl)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:25699-89-2)4-(1H-1,2,4-Triazol-1-yl)benzonitrile
Order Number:A1152060
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:17
Price ($):1916.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25699-89-2)4-(1H-1,2,4-Triazol-1-yl)benzonitrile
A1152060
Purity:99%
Quantity:25g
Price ($):1916.0
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